Cas no 35973-14-9 (6-Chloro-4-hydroxyquinoline-3-carboxylic acid)

• Product Name: 6-Chloro-4-hydroxyquinoline-3-carboxylic acid
• CAS No: 35973-14-9
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• MDL: MFCD00065198
• CID: 54521
• PubChem ID: 254956
• Update Time: 2025-06-09

6-Chloro-4-hydroxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-hydroxyquinoline-3-carboxylic acid
• 4-Hydroxy-6-chloroquinoline-3-carboxylic acid
• 6-Chloro-4-hydroxy-quinoline-3-carboxylic acid
• SCHEMBL398364
• 6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• Oprea1_490985
• Oprea1_414547
• 6-Chloro-1,4-dihydro-4-oxo-1H-quinoline-3-carboxylic acid
• 6-Chloro-4-hydroxy-quinoline-3-carboxylic acid
• VS-08667
• SB68639
• FT-0677189
• NCIOpen2_004176
• AB02612
• EN300-77745
• A823068
• SR-01000425955
• BRD-K03391409-001-01-0
• NSC79880
• 53977-19-8
• AKOS002336633
• 6-Chloro-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• Z431512406
• J-650142
• CDPXSMNKRFLXHU-UHFFFAOYSA-N
• FT-0621050
• BB 0256689
• NSC-79880
• CS-0206634
• BB 0222258
• SR-01000425955-1
• CHEMBL216408
• 6-CHLORO-4-HYDROXY-3-QUINOLINECARBOXYLIC ACID
• MFCD00065198
• 6-chloro-4-oxo-1H-quinoline-3-carboxylic acid
• AKOS000273156
• 3-Quinolinecarboxylic acid, 6-chloro-4-hydroxy-
• DTXSID10957399
• AB2766
• MFCD01829307
• 35973-14-9
• CS-0356761
• BBL028102
• SDCCGSBI-0660173.P001
• DB-048900
• DB-071764
• STK787537
• ALBB-030841
• STK653798

• MDL： MFCD00065198
• Inchi： 1S/C10H6ClNO3/c11-5-1-2-8-6(3-5)9(13)7(4-12-8)10(14)15/h1-4H,(H,12,13)(H,14,15)
• InChI Key： CDPXSMNKRFLXHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(C(=O)O)=CN2)=O

Computed Properties

• Exact Mass: 223.00400
• Monoisotopic Mass: 223.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 70.42000
• LogP: 2.29200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Chloro-4-hydroxyquinoline-3-carboxylic acid

6-Chloro-4-hydroxyquinoline-3-carboxylic acid (CAS No. 35973-14-9): A Key Intermediate in Modern Pharmaceutical Research

6-Chloro-4-hydroxyquinoline-3-carboxylic acid, identified by its Chemical Abstracts Service number (CAS No. 35973-14-9), is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting infectious diseases and cancer therapeutics. Its unique structural framework, featuring both chloro and hydroxyl substituents on a quinoline ring, makes it a valuable scaffold for medicinal chemists seeking to develop novel pharmacophores.

The quinoline scaffold itself has a long history in medicinal chemistry, with many clinically relevant drugs derived from this core structure. Notably, derivatives of quinoline have been instrumental in the treatment of malaria, with compounds like chloroquine and quinine being well-documented examples. The introduction of a carboxylic acid group at the 3-position and a chlorine atom at the 6-position enhances the reactivity and functionalization potential of this molecule, opening up diverse synthetic pathways for drug development.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. 6-Chloro-4-hydroxyquinoline-3-carboxylic acid has emerged as a key intermediate in the synthesis of several promising candidates. For instance, studies have demonstrated its utility in generating quinoline-based inhibitors that target viral proteases and kinases. These inhibitors have shown particular promise in the context of emerging infectious diseases, where rapid development of antiviral therapies is critical.

One notable application of 6-Chloro-4-hydroxyquinoline-3-carboxylic acid is in the synthesis of compounds with anticancer properties. The quinoline moiety is known to interact with DNA and inhibit topoisomerases, which are essential enzymes for DNA replication and repair. By modifying the quinoline ring with functional groups such as hydroxyl and carboxylic acid, researchers have been able to enhance binding affinity and specificity to target proteins involved in cancer cell proliferation. Preliminary studies have highlighted the potential of these derivatives as kinase inhibitors, particularly those targeting tyrosine kinases that play a pivotal role in cancer signaling pathways.

The carboxylic acid group at the 3-position of 6-Chloro-4-hydroxyquinoline-3-carboxylic acid provides a versatile handle for further derivatization. This functionality can be used to form amides, esters, or salts, allowing for the creation of a wide range of pharmacologically active compounds. For example, amide derivatives have been explored as protease inhibitors, while esters have shown potential as antifungal agents. The ability to modify this compound in multiple ways makes it an invaluable tool for medicinal chemists seeking to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advances in computational chemistry have further accelerated the discovery process involving 6-Chloro-4-hydroxyquinoline-3-carboxylic acid. Molecular modeling techniques allow researchers to predict binding interactions between this intermediate and biological targets with high precision. This approach has been particularly useful in designing derivatives with enhanced potency and selectivity. By integrating experimental data with computational predictions, scientists can rapidly screen large libraries of quinoline-based compounds, identifying those most likely to exhibit desirable pharmacological effects.

The hydroxyl group at the 4-position of 6-Chloro-4-hydroxyquinoline-3-carboxylic acid also contributes to its reactivity and functionalization potential. This group can participate in hydrogen bonding interactions with biological targets, improving binding affinity. Additionally, it can be oxidized to form an ether or sugar derivative, expanding the structural diversity of possible derivatives. Such modifications have been explored in the development of antimicrobial agents, where quinoline derivatives have shown efficacy against resistant bacterial strains.

In conclusion, 6-Chloro-4-hydroxyquinoline-3-carboxylic acid (CAS No. 35973-14-9) is a multifaceted compound with significant applications in pharmaceutical research. Its unique structural features enable diverse synthetic modifications, making it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.